Cas no 1482040-16-3 (3-(aminomethyl)-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol
• CAS No: 1482040-16-3
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6430939
• PubChem ID: 65990513
• Update Time: 2025-05-22

3-(aminomethyl)-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol
• Cyclobutanol, 3-(aminomethyl)-3-(3-methoxy-4-methylphenyl)-
• AKOS015332603
• EN300-1858035
• CS-0354391
• 1482040-16-3

• Inchi： 1S/C13H19NO2/c1-9-3-4-10(5-12(9)16-2)13(8-14)6-11(15)7-13/h3-5,11,15H,6-8,14H2,1-2H3
• InChI Key： VXCPWCSFNVJTFQ-UHFFFAOYSA-N
• SMILES： C1(O)CC(CN)(C2=CC=C(C)C(OC)=C2)C1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 369.5±42.0 °C(Predicted)
• pka: 14.95±0.40(Predicted)

Additional information on 3-(aminomethyl)-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol

Comprehensive Overview of 3-(aminomethyl)-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol (CAS No. 1482040-16-3)

The compound 3-(aminomethyl)-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol (CAS No. 1482040-16-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinct cyclobutane core, coupled with functional groups like aminomethyl and methoxy, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential role in modulating biological pathways, given its balanced hydrophilicity and lipophilicity.

In recent years, the demand for specialty chemicals like 3-(aminomethyl)-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol has surged due to advancements in precision medicine and targeted drug delivery. This compound's structural complexity allows it to interact selectively with enzymes or receptors, a feature highly sought after in cancer therapeutics and neurological disorder research. Its CAS No. 1482040-16-3 is frequently queried in scientific databases, reflecting its growing relevance in high-throughput screening and medicinal chemistry.

One of the most discussed topics in organic synthesis circles is the efficient preparation of cyclobutane derivatives, including 3-(aminomethyl)-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol. Modern green chemistry techniques, such as catalysis and microwave-assisted synthesis, are being explored to optimize its production. These methods align with the industry's shift toward sustainable manufacturing, reducing waste and energy consumption while maintaining high yield and purity.

The pharmacokinetic properties of 3-(aminomethyl)-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol are another area of intense study. Its logP and hydrogen bonding capacity suggest favorable bioavailability, a critical factor for oral drug formulations. Computational models, including molecular docking and QSAR, predict its potential as a lead compound for diseases like autoimmune disorders and chronic inflammation.

Beyond pharmaceuticals, CAS No. 1482040-16-3 is investigated for applications in advanced materials. Its rigid cyclobutan-1-ol scaffold could enhance the mechanical properties of polymers or serve as a building block for liquid crystals. This dual utility underscores its value in interdisciplinary research, bridging chemical biology and material engineering.

Frequently asked questions about 3-(aminomethyl)-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol include its synthetic routes, safety profile, and commercial availability. Reputable suppliers often provide technical data sheets (TDS) and certificates of analysis (CoA) to ensure compliance with Good Laboratory Practice (GLP). As the compound gains traction, collaborations between academia and industry are expected to accelerate its translation into practical applications.

In summary, 3-(aminomethyl)-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol (CAS No. 1482040-16-3) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to material science—highlight the convergence of synthetic expertise and technological advancement. Future research will likely focus on scaling its production and unlocking novel therapeutic or industrial uses.